Cas no 80636-41-5 (6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-)
80636-41-5 structure
Product Name:6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-
CAS No:80636-41-5
MF:C15H12O
MW:208.255184173584
CID:705303
PubChem ID:13279280
Update Time:2025-04-19
6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-
- 5-phenyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
- 1,2-epoxy-4-phenylindane
- SCHEMBL11104256
- POJWDSXMMWGVOG-UHFFFAOYSA-N
- 80636-41-5
- DTXSID60534194
- 1,2-epoxy-4-phenyindane
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- Inchi: 1S/C15H12O/c1-2-5-10(6-3-1)11-7-4-8-12-13(11)9-14-15(12)16-14/h1-8,14-15H,9H2
- InChI Key: POJWDSXMMWGVOG-UHFFFAOYSA-N
- SMILES: O1C2C3C=CC=C(C4C=CC=CC=4)C=3CC12
Computed Properties
- Exact Mass: 208.088815002g/mol
- Monoisotopic Mass: 208.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12.5Ų
6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
80636-41-5 (6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-) Related Products
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